Ethyl 2-octyloxypropionate

• Molecular Formula: C13H26O3
• Molecular Weight: 230.34 g/mol
• IUPAC Name: ethyl 2-octoxypropanoate
• InChI: InChI=1S/C13H26O3/c1-4-6-7-8-9-10-11-16-12(3)13(14)15-5-2/h12H,4-11H2,1-3H3
• InChI Key: PPLOGCPWGXPBKY-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCOC(C)C(=O)OCC

Description

Ethyl 2-octyloxypropionate is a useful research compound. Its molecular formula is C13H26O3 and its molecular weight is 230.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

98 g of ethyl lactate, 380 g of octyl iodide and 245 g of silver oxide were stirred at 60° C. for 16 hours. After removal of the insoluble matter by filtration, the mixture was distilled in vacuo to obtain 77 g of ethyl 2-octyloxypropionate as a fraction of 110°-130° C./3 mmHg.